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Compound of Interest

Ethyl N-Boc-5-hydroxypiperidine-
Compound Name:
3-carboxylate

Cat. No.: B597537

An In-depth Technical Guide to Ethyl N-Boc-5-
hydroxypiperidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl N-Boc-5-
hydroxypiperidine-3-carboxylate, a key building block in synthetic organic chemistry,
particularly in the development of novel pharmaceuticals. This document details its chemical
structure, stereochemistry, and available physicochemical properties, offering a valuable
resource for researchers in medicinal chemistry and drug discovery.

Chemical Structure and Stereochemistry

Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate is a disubstituted piperidine derivative. The
core structure consists of a six-membered saturated heterocycle containing a nitrogen atom.
The nitrogen is protected by a tert-butoxycarbonyl (Boc) group, a common protecting group in
organic synthesis that enhances stability and allows for controlled reactivity at other sites of the
molecule.

The piperidine ring is further functionalized with an ethyl carboxylate group at the 3-position
and a hydroxyl group at the 5-position. The presence of two stereocenters at the C3 and C5
positions means that the molecule can exist as four possible stereocisomers: (3R, 5R), (3S, 5S),
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(3R, 5S), and (3S, 5R), as well as mixtures of these. The precise stereochemistry is crucial for
its application in the synthesis of enantiomerically pure pharmaceuticals, as different
stereoisomers can exhibit vastly different biological activities. The commercially available
product under CAS number 1272756-00-9 may be a specific stereoisomer or a mixture. Further
analysis, such as chiral chromatography or specific spectroscopic techniques, would be
required to determine the exact stereochemical composition of a given sample.

Chemical Structure:

Caption: Chemical structure of Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate.

Physicochemical Properties

Detailed experimental data for Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate is not widely
available in the public domain. However, based on its structure and data from commercial
suppliers, the following information has been compiled. Researchers should note that these
properties may vary depending on the specific stereocisomer and purity of the sample.

Property Value Reference
CAS Number 1272756-00-9 [1]
Molecular Formula C13H23NO5 [1]
Molecular Weight 273.33 g/mol [1]

1-(tert-butyl) 3-ethyl 5-
IUPAC Name hydroxypiperidine-1,3- [1]
dicarboxylate

CCOC(=0)C1CC(O)CN(C(=0)
SMILES [1]
OC(C)(C)C)C1

Purity >95% (commercially available)  [1]

Synthesis and Experimental Protocols

A specific, detailed, and peer-reviewed synthesis protocol for Ethyl N-Boc-5-
hydroxypiperidine-3-carboxylate is not readily found in the scientific literature. However, its
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structure suggests that it can be synthesized through multi-step reaction sequences common in
heterocyclic chemistry. A plausible synthetic approach is outlined below. This proposed
pathway is for informational purposes and would require optimization and experimental
validation.

Proposed Synthetic Pathway:

A potential synthetic route could start from a commercially available substituted pyridine
derivative, followed by reduction of the pyridine ring, protection of the nitrogen atom, and
subsequent functional group manipulations to introduce the hydroxyl and ethyl ester moieties.

. Ethyl N-Boc-5-hydroxypiperidine-
3-carboxylate

Click to download full resolution via product page

e.g., Esterification,

e.g., H2, Pd/C Reduction of Boc)20, Base N-Boc Hydroxylation Functional Group
iV Pyridine Ring Protection Interconversion

Caption: A generalized synthetic workflow for the preparation of the target molecule.

Note: The specific reagents and reaction conditions would need to be determined through
careful literature review of analogous transformations and experimental optimization.

Applications in Research and Drug Development

Substituted piperidine scaffolds are prevalent in a wide range of biologically active molecules
and approved drugs. The presence of hydroxyl and carboxylate functional groups on the
piperidine ring of Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate provides versatile handles
for further chemical modifications.

This molecule serves as a valuable chiral building block for the synthesis of complex molecular
architectures. The Boc-protecting group can be readily removed under acidic conditions,
allowing for subsequent reactions at the nitrogen atom, such as N-alkylation or N-arylation. The
hydroxyl and ester functionalities can also be modified to introduce diverse substituents,
enabling the generation of libraries of compounds for structure-activity relationship (SAR)
studies in drug discovery programs.

While specific signaling pathways involving this exact molecule are not documented, piperidine
derivatives are known to interact with a variety of biological targets, including G-protein coupled
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receptors (GPCRSs), ion channels, and enzymes in the central nervous system (CNS).
Therefore, derivatives of Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate could be explored
for their potential as therapeutic agents for a range of diseases.

Handling and Storage

As with any chemical reagent, proper handling and storage procedures should be followed. It is
recommended to handle Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate in a well-ventilated
fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat.

For long-term storage, the compound should be kept in a tightly sealed container in a cool, dry
place, away from incompatible materials such as strong oxidizing agents.

Disclaimer: This document is intended for informational purposes only and is based on
currently available data. It is the responsibility of the user to conduct their own thorough safety
assessments and experimental validations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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